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Compound of Interest

Compound Name: Swep

Cat. No.: B167609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the herbicidal efficacy of Swep (methyl N-(3,4-

dichlorophenyl) carbamate) relative to other carbamate herbicides. Due to the limited

availability of recent, direct comparative field data for Swep, this guide synthesizes information

on its mode of action, known weed targets, and places it in the context of other carbamates for

which more data is available. The information is supplemented with detailed experimental

protocols for evaluating herbicide efficacy and visualizations of the key herbicidal pathways.

Section 1: Overview of Swep and Comparative
Carbamate Herbicides
Swep is a carbamate herbicide recognized for its activity in controlling weeds by interfering with

metabolic processes and inhibiting cell division at the growth points of susceptible plants.[1][2]

While specific quantitative comparisons are scarce in recent literature, historical data indicates

its utility, particularly in rice cultivation. For a comprehensive understanding, Swep is compared

here with other notable carbamate herbicides, propham and chlorpropham, which also act as

mitotic inhibitors.
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Herbicide
Chemical
Name

Chemical
Structure

Molecular
Formula

Mode of Action
Classification

Swep

methyl N-(3,4-

dichlorophenyl)

carbamate

[Image of Swep

chemical

structure]

C₈H₇Cl₂NO₂ Mitotic Inhibitor

Propham
isopropyl N-

phenylcarbamate

[Image of

Propham

chemical

structure]

C₁₀H₁₃NO₂ Mitotic Inhibitor

Chlorpropham

isopropyl N-(3-

chlorophenyl)car

bamate

[Image of

Chlorpropham

chemical

structure]

C₁₀H₁₂ClNO₂ Mitotic Inhibitor

Comparative Efficacy and Weed Spectrum
Direct, quantitative side-by-side field trial data comparing the efficacy of Swep with other

carbamate herbicides is limited in the available scientific literature. However, based on their

shared mode of action as mitotic inhibitors and historical use, a qualitative comparison of their

expected weed control spectrum can be made.
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Herbicide Key Target Weeds
Primary Crop
Applications
(Historical/Current)

Notes

Swep

Primarily grassy

weeds such as

barnyardgrass

(Echinochloa crus-

galli).[3]

Rice[3]

Often used in

combination with other

herbicides like

propanil to enhance

efficacy.[3]

Propham

Effective against

many annual grasses

and some broadleaf

weeds.

Sugar beet, fodder

beet, peas, lentils.

Primarily a pre-

emergence herbicide.

Chlorpropham

Broad spectrum of

annual grasses and

broadleaf weeds.

Potato (as a sprout

inhibitor), alfalfa,

carrots, onions.

Has both pre- and

early post-emergence

activity.

Section 2: Mechanism of Action
Carbamate herbicides like Swep, propham, and chlorpropham primarily exert their herbicidal

effects by inhibiting cell division (mitosis). This disruption occurs at the level of microtubule

formation, a critical process for the segregation of chromosomes during cell division.

Signaling Pathway for Mitotic Inhibition by Carbamate
Herbicides
The following diagram illustrates the general mechanism of action for mitotic inhibitor

herbicides of the carbamate class.
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Carbamate Herbicides
(Swep, Propham, Chlorpropham)

Microtubule Assembly

Inhibits

Tubulin Dimers

Mitotic Spindle Formation Cell Division Plant Growth
(Root and Shoot Elongation)

Field Selection and Preparation

Randomized Complete Block Design
(e.g., 4 Replicates)

Treatment Application
- Swep (at various rates)

- Other Carbamates (e.g., Propham)
- Untreated Control
- Weed-free Control

Data Collection
(e.g., 14, 28, 56 Days After Treatment)

Weed Assessment
- Weed Density (counts/m²)

- Weed Biomass (g/m²)

Crop Assessment
- Crop Injury Ratings
- Crop Yield (kg/ha)

Statistical Analysis
(ANOVA, Mean Separation Tests)

Efficacy Comparison and Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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